![molecular formula C11H26ClNO2 B2381402 1-(Tert-butoxy)-3-(tert-butylamino)propan-2-ol hydrochloride CAS No. 1216571-66-2](/img/structure/B2381402.png)
1-(Tert-butoxy)-3-(tert-butylamino)propan-2-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(Tert-butoxy)-3-(tert-butylamino)propan-2-ol hydrochloride is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as TBAP-HCl and has been found to have various biochemical and physiological effects. In
Scientific Research Applications
Chemical Synthesis and Structure-Activity Relationships
- Synthesis and Cardioselectivity: The synthesis of compounds including 1-(aryloxy)-3-[[[amido]alkyl]amino]propan-2-ols, related to 1-(Tert-butoxy)-3-(tert-butylamino)propan-2-ol hydrochloride, demonstrates significant potency in biological systems. Notably, some compounds in this series showed cardioselectivity when tested in anesthetized cats, highlighting their potential in therapeutic applications (Large & Smith, 1982).
Organic Chemistry and Reagent Development
- Chemoselective Tert-Butyloxycarbonylation: The compound has been utilized in the development of novel and chemoselective tert-butoxycarbonylation reagents. These reagents are efficient in modifying amines and phenols, offering high yields under mild conditions. This suggests its utility in organic synthesis and chemical modifications (Ouchi et al., 2002).
Spectroscopic Analysis and Physical Chemistry
- Spectroscopic Characterization: Molecular spectroscopy techniques such as MS, NMR, IR, and Raman have been applied to characterize similar tert-butoxy compounds. These studies provide insights into the structural and physical properties of these compounds, which are crucial for their application in various scientific fields (Jamróz et al., 2007).
Pharmacological Research and Biological Interactions
- β-Adrenergic Blocking Activity: Research into similar compounds has involved their pharmacological evaluation for β-adrenergic blocking activity. This has implications for their potential use in therapeutic contexts, particularly in cardiovascular diseases (Jindal et al., 2003).
Molecular Docking and Drug Design
- Molecular Docking Studies: The compound and its derivatives have been subjects of molecular docking studies, which are crucial in drug design and development. Such studies help in understanding the interaction of these molecules with biological targets, enhancing their potential as therapeutic agents (Sevvanthi et al., 2018).
properties
IUPAC Name |
1-(tert-butylamino)-3-[(2-methylpropan-2-yl)oxy]propan-2-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H25NO2.ClH/c1-10(2,3)12-7-9(13)8-14-11(4,5)6;/h9,12-13H,7-8H2,1-6H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFJVQFNVVHMWRH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCC(COC(C)(C)C)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H26ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.78 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.